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Compound of Interest

Compound Name: Alpiniaterpene A

Cat. No.: B1163647 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Alpiniaterpene A is a sesquiterpenoid first isolated from the rhizomes of Alpinia officinarum, a

plant with a long history of use in traditional medicine. This document provides a

comprehensive overview of the chemical structure, properties, and the experimental protocols

used in the elucidation of Alpiniaterpene A, drawing from the primary scientific literature.

Chemical Structure and Properties
Alpiniaterpene A is classified as a cadinane sesquiterpene.[1][2][3] Its chemical structure was

determined through extensive spectroscopic analysis, including High-Resolution Electrospray

Ionization Mass Spectrometry (HR-ESI-MS) and Nuclear Magnetic Resonance (NMR)

spectroscopy, as well as quantum chemical Circular Dichroism (CD) calculations.[1][2][3]

Table 1: Chemical and Physical Properties of Alpiniaterpene A
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Property Value Source

Molecular Formula C₁₆H₂₂O₄ [2]

Molecular Weight 278.34 g/mol [2]

CAS Number 1448667-05-7 [2]

Class Cadinane Sesquiterpene [1][2][3]

Source Organism Alpinia officinarum [1][2][3]

Chemical Structure:

While a 2D diagram is not available in the public domain, the structural elucidation was detailed

in the primary literature.[1][2][3]

Experimental Protocols
The isolation and structural characterization of Alpiniaterpene A involved a series of detailed

experimental procedures.

Isolation Protocol
The isolation of Alpiniaterpene A from the rhizomes of Alpinia officinarum was achieved using

various column chromatographic methods.[1][2][3] The general workflow for such isolations

typically involves:

Extraction: The dried and powdered rhizomes are extracted with a suitable organic solvent

(e.g., ethanol, methanol, or a mixture of solvents) to obtain a crude extract.

Fractionation: The crude extract is then subjected to liquid-liquid partitioning or column

chromatography on silica gel to separate compounds based on polarity.

Purification: Fractions containing the target compound are further purified using repeated

column chromatography, often employing different stationary phases (e.g., Sephadex, ODS)

and solvent systems, until a pure compound is obtained.[1][2][3]

Diagram 1: General workflow for the isolation of Alpiniaterpene A.
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Structure Elucidation Methodology
The definitive structure of Alpiniaterpene A was established using a combination of modern

spectroscopic techniques.[1][2][3]

High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS): This technique

was employed to determine the precise molecular weight and elemental composition of the

molecule, leading to the confirmation of its molecular formula as C₁₆H₂₂O₄.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: A comprehensive suite of NMR

experiments, including ¹H NMR, ¹³C NMR, and various 2D NMR techniques (e.g., COSY,

HSQC, HMBC), were utilized to elucidate the connectivity of atoms and the overall carbon-

hydrogen framework of the sesquiterpene.

Quantum Chemical Circular Dichroism (CD) Calculation: To establish the absolute

stereochemistry of the molecule, experimental CD spectra were compared with theoretically

calculated spectra. This computational approach is a powerful tool for assigning the absolute

configuration of chiral natural products.[2]

Diagram 2: Logical workflow for the structure elucidation of Alpiniaterpene A.

Biological Activity and Signaling Pathways
As of the latest available scientific literature, the biological activity and potential signaling

pathways modulated by Alpiniaterpene A have not been extensively investigated. The primary

research focused on its isolation and structural characterization.[1][2][3] Further studies are

required to determine its pharmacological potential.

Conclusion
Alpiniaterpene A is a novel cadinane sesquiterpenoid isolated from Alpinia officinarum. Its

chemical structure has been rigorously established through advanced spectroscopic and

computational methods. While its biological properties remain largely unexplored, its unique

structure warrants further investigation for potential applications in drug discovery and

development. This technical guide provides a foundational understanding of Alpiniaterpene A
for the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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